Cas no 2249625-36-1 (2-{8-oxo-7H,8H-imidazo1,2-apyrazin-7-yl}ethane-1-sulfonyl fluoride)

• Product Name: 2-{8-oxo-7H,8H-imidazo1,2-apyrazin-7-yl}ethane-1-sulfonyl fluoride
• CAS No: 2249625-36-1
• MF: C₈H₈FN₃O₃S
• MW: 245.230823516846
• CID: 5412214
• PubChem ID: 145881077
• Update Time: 2025-06-28

2-{8-oxo-7H,8H-imidazo1,2-apyrazin-7-yl}ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2249625-36-1
• 2-{8-oxo-7H,8H-imidazo[1,2-a]pyrazin-7-yl}ethane-1-sulfonyl fluoride
• Z3462639062
• 2-(8-Oxoimidazo[1,2-a]pyrazin-7-yl)ethanesulfonyl fluoride
• EN300-26581353
• 8-Oxoimidazo[1,2-a]pyrazine-7(8H)-ethanesulfonyl fluoride
• 2-{8-oxo-7H,8H-imidazo1,2-apyrazin-7-yl}ethane-1-sulfonyl fluoride

• Inchi： 1S/C8H8FN3O3S/c9-16(14,15)6-5-12-4-3-11-2-1-10-7(11)8(12)13/h1-4H,5-6H2
• InChI Key： VDKHLZHHGJHJPX-UHFFFAOYSA-N
• SMILES： C12=NC=CN1C=CN(CCS(F)(=O)=O)C2=O

Computed Properties

• Exact Mass: 245.02704046g/mol
• Monoisotopic Mass: 245.02704046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.62±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 522.0±52.0 °C(Predicted)
• pka: 1.39±0.20(Predicted)

Additional information on 2-{8-oxo-7H,8H-imidazo1,2-apyrazin-7-yl}ethane-1-sulfonyl fluoride

Chemical Compound CAS No. 2249625-36-1: A Comprehensive Overview

The compound with CAS No. 2249625-36-1, known as 2-{8-oxo-7H,8H-imidazo[1,2-a]pyrazin-7-yl}ethane-1-sulfonyl fluoride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatility in chemical synthesis and their potential applications in drug discovery. The structure of this compound is characterized by a sulfonyl fluoride group attached to an imidazo[1,2-a]pyrazine ring system, which introduces unique electronic and steric properties that make it a valuable substrate for further functionalization.

Recent studies have highlighted the importance of imidazo[1,2-a]pyrazine derivatives in medicinal chemistry, particularly due to their ability to modulate various biological targets. The presence of the sulfonyl fluoride group in 2-{8-oxo-7H,8H-imidazo[1,2-a]pyrazin-7-yl}ethane-1-sulfonyl fluoride adds another layer of complexity and functionality to this molecule. Sulfonyl fluorides are known to act as bioisosteres of sulfonamides, offering improved pharmacokinetic profiles and enhanced bioavailability when incorporated into drug candidates.

From a synthetic perspective, the preparation of CAS No. 2249625-36-1 involves a multi-step process that typically begins with the synthesis of the imidazo[1,2-a]pyrazine core. This is followed by the introduction of the sulfonyl fluoride group through a carefully designed coupling reaction. The optimization of these steps has been a focus of recent research efforts, with chemists exploring various catalysts and reaction conditions to improve yield and purity.

One of the most promising applications of this compound lies in its potential as a precursor for the development of novel therapeutic agents. For instance, researchers have investigated its role in inhibiting key enzymes involved in cellular signaling pathways. The 8-oxo substituent on the imidazo[1,2-a]pyrazine ring is particularly significant, as it can influence the molecule's ability to interact with biological targets through hydrogen bonding and π–π interactions.

In addition to its direct applications in drug discovery, CAS No. 2249625-36-1 has also found utility in chemical biology as a tool compound for studying enzyme mechanisms and receptor-ligand interactions. Its unique structure allows it to serve as a probe for understanding complex biochemical processes at the molecular level.

Looking ahead, ongoing research into sulfonyl fluoride derivatives is expected to uncover new insights into their pharmacological properties and therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are paving the way for innovative uses of this compound in areas such as oncology, neurodegenerative diseases, and infectious diseases.

In conclusion, CAS No. 2249625-36-1, or 2-{8-oxo-7H,8H-imidazo[1,2-a]pyrazin-7-yl}ethane-1-sulfonyl fluoride, represents a fascinating example of how modern chemical synthesis can lead to molecules with profound implications for human health. As research continues to advance, this compound is likely to play an increasingly important role in both basic science and applied medicine.